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Compound of Interest

Compound Name: Penconazole

Cat. No.: B033189

IMMEDIATE ACTION: Penconazole is categorized as harmful if swallowed, a suspected
reproductive toxin, and is very toxic to aquatic life with long-lasting effects.[1][2] Adherence to
proper disposal protocols is mandatory to ensure personal safety and environmental protection.
Do not dispose of penconazole or its containers in regular trash or down the drain.[1]

This guide provides essential, step-by-step procedures for the safe and compliant disposal of
penconazole waste generated in research, scientific, and drug development laboratories.

Waste Characterization and Segregation

Penconazole waste must be managed as hazardous chemical waste.[1] While not explicitly a
"listed" hazardous waste under the Resource Conservation and Recovery Act (RCRA), it may
be classified as a "characteristic" hazardous waste due to its toxicity. It is crucial to consult with
your institution's Environmental Health and Safety (EHS) department for precise waste code
assignment.[1]

Personal Protective Equipment (PPE): Before handling any penconazole waste, it is
imperative to wear appropriate PPE:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Body Protection: A laboratory coat.
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Waste Segregation is Critical:

e Solid Waste: Collect all unused penconazole powder, contaminated personal protective

equipment (gloves, etc.), weigh boats, and other solid lab materials (like pipette tips) in a

dedicated, leak-proof hazardous waste container that is chemically compatible.[1]

e Liquid Waste: Any solutions containing penconazole should be collected in a separate,

clearly labeled, and sealed hazardous waste container.[1] Do not mix with other solvent

waste streams unless explicitly permitted by your institution's EHS department.[1]

Quantitative Data Summary

The following table summarizes key quantitative and hazard data for penconazole.

Parameter

Value

ReferencelCitation

GHS Hazard Statements

H302 (Harmful if swallowed),
H361 (Suspected of damaging
the unborn child), H410 (Very
toxic to aquatic life with long
lasting effects)

[1](2]

UN Number

3077 (for environmentally
hazardous substance, solid,

n.o.s.)

[1]

EPA Hazardous Waste Code

Potentially D002 (Corrosivity, if
in acidic or basic solution).
May also be considered toxic,
though not explicitly listed.
Consultation with EHS is
recommended for the precise
waste code.

[1]

Solubility in Water

73 mg/L (at 25°C)

[1]

WHO Classification

[l (Slightly hazardous)

[3]

Disposal and Decontamination Protocols
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These protocols provide detailed methodologies for the safe disposal of penconazole and the
decontamination of associated materials.

Protocol 1: Disposal of Unused Penconazole and
Contaminated Labware

o Container Preparation: Select a chemically compatible, leak-proof container with a secure
lid. Affix a "Hazardous Waste" label to the container.

o Waste Collection (Solid): Carefully place unused penconazole powder and any
contaminated solid items (e.g., pipette tips, gloves, weigh paper) into the designated solid
hazardous waste container. Avoid creating dust.

» Waste Collection (Liquid): Pour penconazole solutions into the designated liquid hazardous
waste container. Use a funnel to prevent spills.

o Container Sealing: Once waste is added, securely close the container lid to prevent leaks or
spills.

o Storage: Store the sealed hazardous waste container in a designated Satellite Accumulation
Area (SAA). This area should be located away from drains and sources of ignition.[1]

o Disposal Request: When the container is full, or before reaching the maximum allowable
storage time as per institutional and regulatory guidelines, submit a hazardous waste pickup
request to your institution's EHS department.[1]

e Documentation: Maintain a detailed log of all penconazole waste generated, including the
quantity and date of disposal.[1]

Protocol 2: Spill Decontamination

o Evacuate and Ventilate: In the event of a spill, immediately evacuate the area and ensure it
is well-ventilated.

o Don PPE: Put on the appropriate PPE, including a respirator if the spill generates dust or
aerosols.
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Contain the Spill:

o Solid Spill: Gently cover the spill with an absorbent material to prevent the powder from
becoming airborne.

o Liquid Spill: Surround the spill with an inert absorbent material (e.g., vermiculite, sand) to
stop it from spreading.

Clean-up: Carefully sweep or scoop the contained material into a designated hazardous
waste container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(such as ethanol or isopropanol), followed by a soap and water solution.

Dispose of Cleaning Materials: All cleaning materials (wipes, gloves, absorbent pads, etc.)
must be collected and disposed of as hazardous waste.

Final Steps: Thoroughly wash hands and any exposed skin with soap and water. Report the
spill to your laboratory supervisor and EHS department.

Protocol 3: Empty Container Disposal

Triple-Rinse: Empty penconazole containers must be triple-rinsed with an appropriate
solvent that can remove the chemical residue.

Collect Rinsate: The rinsate from each rinse must be collected and treated as liquid
hazardous waste.

Render Unusable: After triple-rinsing, puncture the container to prevent reuse.

Final Disposal: Dispose of the clean, punctured container in accordance with local, state,
and federal regulations. Some jurisdictions may allow disposal as non-hazardous waste after
proper cleaning.

Penconazole Disposal Workflow
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Caption: Workflow for the proper disposal of penconazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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